Cas no 1428356-81-3 (N-4-(2-methoxyphenoxy)but-2-yn-1-yl-1-methyl-5-oxopyrrolidine-3-carboxamide)

• Product Name: N-4-(2-methoxyphenoxy)but-2-yn-1-yl-1-methyl-5-oxopyrrolidine-3-carboxamide
• CAS No: 1428356-81-3
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 6051556
• PubChem ID: 71802943
• Update Time: 2025-10-24

N-4-(2-methoxyphenoxy)but-2-yn-1-yl-1-methyl-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-methoxyphenoxy)but-2-yn-1-yl-1-methyl-5-oxopyrrolidine-3-carboxamide
• 1428356-81-3
• N-[4-(2-methoxyphenoxy)but-2-ynyl]-1-methyl-5-oxopyrrolidine-3-carboxamide
• F6412-1507
• AKOS024554665
• N-[4-(2-METHOXYPHENOXY)BUT-2-YN-1-YL]-1-METHYL-5-OXOPYRROLIDINE-3-CARBOXAMIDE
• VU0547703-1
• N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-1-methyl-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C17H20N2O4/c1-19-12-13(11-16(19)20)17(21)18-9-5-6-10-23-15-8-4-3-7-14(15)22-2/h3-4,7-8,13H,9-12H2,1-2H3,(H,18,21)
• InChI Key： HBOPOYGBIUSAMM-UHFFFAOYSA-N
• SMILES： O=C1CC(C(NCC#CCOC2C=CC=CC=2OC)=O)CN1C

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidinecarboxamides

Additional information on N-4-(2-methoxyphenoxy)but-2-yn-1-yl-1-methyl-5-oxopyrrolidine-3-carboxamide

Comprehensive Overview of N-4-(2-methoxyphenoxy)but-2-yn-1-yl-1-methyl-5-oxopyrrolidine-3-carboxamide (CAS No. 1428356-81-3)

The compound N-4-(2-methoxyphenoxy)but-2-yn-1-yl-1-methyl-5-oxopyrrolidine-3-carboxamide, identified by its CAS number 1428356-81-3, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in medicinal chemistry and drug development. The presence of a methoxyphenoxy group and a but-2-yn-1-yl chain in its structure makes it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for pyrrolidine-based compounds has surged due to their versatility in pharmaceutical applications. N-4-(2-methoxyphenoxy)but-2-yn-1-yl-1-methyl-5-oxopyrrolidine-3-carboxamide is no exception, as its structural features suggest potential interactions with biological targets. The compound's carboxamide moiety, combined with its oxopyrrolidine core, may contribute to its stability and bioavailability, making it a candidate for further investigation in drug discovery programs.

The synthesis of CAS 1428356-81-3 involves multi-step organic reactions, including the coupling of 2-methoxyphenol with a but-2-yn-1-yl derivative, followed by the introduction of the pyrrolidine-3-carboxamide group. Researchers have highlighted the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for its potential use in preclinical studies. The compound's molecular weight and logP value are also key parameters that influence its pharmacokinetic properties.

One of the trending topics in the field of organic chemistry is the exploration of alkyne-containing compounds, such as N-4-(2-methoxyphenoxy)but-2-yn-1-yl-1-methyl-5-oxopyrrolidine-3-carboxamide, for their role in click chemistry applications. The but-2-yn-1-yl group in this molecule can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a widely used method for bioconjugation and material science. This property opens up possibilities for labeling and modifying biomolecules, which is highly relevant in the development of diagnostic tools and targeted therapies.

Another area of interest is the potential neuroprotective effects of pyrrolidine derivatives. While CAS 1428356-81-3 has not been extensively studied in this context, its structural similarity to other neuroactive compounds suggests it could be a valuable candidate for research into neurodegenerative diseases. The methoxyphenoxy group, in particular, is known to influence blood-brain barrier permeability, a critical factor in central nervous system drug development.

From a green chemistry perspective, the synthesis and application of N-4-(2-methoxyphenoxy)but-2-yn-1-yl-1-methyl-5-oxopyrrolidine-3-carboxamide align with the growing emphasis on sustainable practices. Researchers are increasingly focusing on reducing waste and using eco-friendly solvents in the production of such compounds. The carboxamide functionality in this molecule also offers opportunities for further derivatization using catalytic methods, which are less resource-intensive than traditional approaches.

In summary, N-4-(2-methoxyphenoxy)but-2-yn-1-yl-1-methyl-5-oxopyrrolidine-3-carboxamide (CAS 1428356-81-3) represents a promising compound with diverse potential applications. Its unique structure, combining a pyrrolidine core with alkyne and methoxyphenoxy groups, makes it a valuable subject for further research in drug discovery, material science, and beyond. As the scientific community continues to explore innovative uses for such molecules, this compound may emerge as a key player in addressing current challenges in chemistry and biology.